molecular formula C9H6IN3O2 B8314993 1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid

1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid

Cat. No. B8314993
M. Wt: 315.07 g/mol
InChI Key: AXOBLGTXVURYEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C9H6IN3O2 and its molecular weight is 315.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Iodophenyl)-1,2,4-triazole-3-carboxylic acid

Molecular Formula

C9H6IN3O2

Molecular Weight

315.07 g/mol

IUPAC Name

1-(4-iodophenyl)-1,2,4-triazole-3-carboxylic acid

InChI

InChI=1S/C9H6IN3O2/c10-6-1-3-7(4-2-6)13-5-11-8(12-13)9(14)15/h1-5H,(H,14,15)

InChI Key

AXOBLGTXVURYEH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N2C=NC(=N2)C(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 1-(4-iodophenyl)-1,2,4-triazole-3-carboxylate (830 mg, 2.5 mmol) was dissolved in MeOH (20 mL) and THF (10 mL). 1 M NaOH (2.5 mL, 2.5 mmol) was added and the mixture stirred at room temperature for 2 h. Additional 1 M NaOH was added (2.5 mL, 2.5 mmol) and the reaction was heated to 50° C. for 30 minutes. After cooling to room temperature, the pH was adjusted to 4 by the addition of 6 M HCl, MeOH and THF were removed under reduced pressure and the resulting white precipitate was collected by filtration and dried in vacuo to obtain 680 mg (86% yield) of 1-(4-iodophenyl)-1,2,4-triazole-3-carboxylic acid.
Quantity
830 mg
Type
reactant
Reaction Step One
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20 mL
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solvent
Reaction Step One
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2.5 mL
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reactant
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0 (± 1) mol
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0 (± 1) mol
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reactant
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0 (± 1) mol
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0 (± 1) mol
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10 mL
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solvent
Reaction Step Five

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